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Compound of Interest

Compound Name: Diethyl allylmalonate

Cat. No.: B1584534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl allylmalonate (DEAM) is a versatile synthetic intermediate with significant applications
in the synthesis of a variety of organic molecules, including those with agrochemical relevance.
Its structure, featuring a reactive allyl group and a malonic ester moiety, allows for a wide range
of chemical transformations, making it a valuable building block for the construction of complex
heterocyclic systems present in many fungicides and herbicides. This document provides
detailed application notes and experimental protocols for the use of diethyl allylmalonate and
its derivatives in the synthesis of agrochemicals, with a focus on fungicides.

Application in Fungicide Synthesis

Diethyl allylmalonate and its precursors are key components in the synthesis of certain
classes of fungicides, particularly those belonging to the triazole and other heterocyclic
families. The allyl group can be functionalized or modified to form part of a larger, biologically
active molecule, while the malonate portion serves as a versatile scaffold for building carbon
chains and ring systems.

Intermediate for Triazole Fungicides: The Case of
Posaconazole

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1584534?utm_src=pdf-interest
https://www.benchchem.com/product/b1584534?utm_src=pdf-body
https://www.benchchem.com/product/b1584534?utm_src=pdf-body
https://www.benchchem.com/product/b1584534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

While not a direct starting material for a commercial agrochemical, the synthesis of a key
intermediate for the broad-spectrum triazole fungicide, posaconazole, showcases the utility of a
structurally analogous diethyl malonate derivative. The synthesis involves the alkylation of
diethyl malonate with a substituted allyl halide, demonstrating a relevant synthetic strategy. The
mechanism of action for triazole fungicides involves the inhibition of the C14-demethylase
enzyme, which is crucial for ergosterol biosynthesis in fungi.[1][2] Ergosterol is an essential
component of the fungal cell membrane.[2] Its depletion disrupts membrane integrity, leading to
fungal cell death.[2]

Mechanism of Action of Triazole Fungicides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1584534#application-of-diethyl-allylmalonate-in-agrochemical-synthesis
https://www.benchchem.com/product/b1584534#application-of-diethyl-allylmalonate-in-agrochemical-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

